molecular formula C20H23NO3S B6173466 (2S)-3-{[1,1'-biphenyl]-4-yl}-2-[(2S)-3-methyl-2-sulfanylbutanamido]propanoic acid CAS No. 1013313-39-7

(2S)-3-{[1,1'-biphenyl]-4-yl}-2-[(2S)-3-methyl-2-sulfanylbutanamido]propanoic acid

Cat. No. B6173466
CAS RN: 1013313-39-7
M. Wt: 357.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

(2S)-3-{[1,1'-biphenyl]-4-yl}-2-[(2S)-3-methyl-2-sulfanylbutanamido]propanoic acid is a useful research compound. Its molecular formula is C20H23NO3S and its molecular weight is 357.5. The purity is usually 95.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-3-{[1,1'-biphenyl]-4-yl}-2-[(2S)-3-methyl-2-sulfanylbutanamido]propanoic acid involves the synthesis of the starting materials followed by a series of reactions to form the final product. The key steps in the synthesis pathway include the synthesis of the biphenyl moiety, the synthesis of the amino acid precursor, and the coupling of the two moieties to form the final product.", "Starting Materials": [ "Bromobenzene", "Copper(I) iodide", "N,N-Dimethylformamide", "Sodium borohydride", "2-Methyl-3-buten-2-ol", "Sodium hydroxide", "L-Alanine", "Thionyl chloride", "Sodium sulfide", "2-Bromo-3-methylbutanoic acid" ], "Reaction": [ "Synthesis of biphenyl moiety: Bromobenzene is reacted with copper(I) iodide and N,N-dimethylformamide to form the biphenyl moiety.", "Synthesis of amino acid precursor: 2-Methyl-3-buten-2-ol is reacted with sodium borohydride and sodium hydroxide to form the alcohol precursor. The alcohol is then reacted with L-alanine and thionyl chloride to form the amino acid precursor.", "Coupling of biphenyl moiety and amino acid precursor: The biphenyl moiety and amino acid precursor are coupled using sodium sulfide to form the final product, (2S)-3-{[1,1'-biphenyl]-4-yl}-2-[(2S)-3-methyl-2-sulfanylbutanamido]propanoic acid." ] }

CAS RN

1013313-39-7

Molecular Formula

C20H23NO3S

Molecular Weight

357.5

Purity

95

Origin of Product

United States

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